![molecular formula C9H11ClF3NO B1454024 2-[4-(Trifluoromethoxy)phenyl]ethan-1-amine hydrochloride CAS No. 199678-23-4](/img/structure/B1454024.png)
2-[4-(Trifluoromethoxy)phenyl]ethan-1-amine hydrochloride
Overview
Description
2-[4-(Trifluoromethoxy)phenyl]ethan-1-amine hydrochloride (2-TFMA HCl) is an organic compound with a wide range of applications in both scientific research and industrial processes. It is a colorless crystalline solid that is soluble in water and has a melting point of 121-123°C. It is produced through a synthetic process, which is outlined in the following section.
Scientific Research Applications
Analytical Techniques and Synthesis
Research has explored substances like 2-Amino-1-(4-bromo-2,5-dimethoxyphenyl)ethan-1-one (bk-2C-B), considered a cathinone analogue of phenethylamine 2-(4-bromo-2,5-dimethoxyphenyl)ethan-1-amine (2C-B), using various analytical techniques. This includes nuclear magnetic resonance spectroscopy, gas and liquid chromatography, and high-resolution mass spectrometry. Such research offers insights into the analytical identification and synthesis pathways of related compounds (Power et al., 2015).
Chelating Ligands for Metals
Compounds like 2-[4-(Trifluoromethoxy)phenyl]ethan-1-amine hydrochloride can potentially serve as chelating ligands. Studies involving hexadentate (N3O3) tripodal amine phenol ligands and their complexes with metals like aluminum, gallium, and indium provide a framework for understanding these interactions (Liu et al., 1993).
Catalytic Applications
Compounds with similar structures have been investigated for their catalytic properties. For example, 2,4-Bis(trifluoromethyl)phenylboronic acid showed efficacy as a catalyst for dehydrative amidation between carboxylic acids and amines, indicating potential applications in synthesis and catalysis (Wang et al., 2018).
New Amination Methods
Studies have developed new methods for amination of alcohols using reagents like N-phenyl bis-trifluoromethanesulfonimide (PhNTf2), which could be relevant for compounds like this compound (Gasparik et al., 2002).
Polycondensation and Polymer Chemistry
In polymer chemistry, studies on polycondensations involving similar compounds have been conducted. For example, research on polycondensations of 4,4'-difluorodiphenylsulfone with tris(4-hydroxy phenyl)ethane in DMSO highlights the relevance of these types of compounds in developing new polymers (Garaleh et al., 2007).
Metal Ion Affinities and Fluorescence Properties
Research on metal complexes of tris((6-phenyl-2-pyridyl)methyl)amine, which have hydrophobic cavities, can accommodate small molecules, has implications for similar compounds in terms of their metal ion affinities and fluorescence properties (Liang et al., 2009).
Other Applications
Further research on similar compounds has explored a wide range of applications, including chemical kinetics, molecular dynamics simulation for corrosion inhibition, and the synthesis of novel compounds with potential medicinal applications. These studies provide a broad understanding of the diverse applications of related compounds (Jarczewski et al., 1986; Kaya et al., 2016; Liu, 2013).
Properties
IUPAC Name |
2-[4-(trifluoromethoxy)phenyl]ethanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10F3NO.ClH/c10-9(11,12)14-8-3-1-7(2-4-8)5-6-13;/h1-4H,5-6,13H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEARFVMJSOXMFY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCN)OC(F)(F)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClF3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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